![molecular formula C16H24N2O3S B4771184 N-cyclopropyl-2-[(3,4-dimethylphenyl)(methylsulfonyl)amino]butanamide](/img/structure/B4771184.png)
N-cyclopropyl-2-[(3,4-dimethylphenyl)(methylsulfonyl)amino]butanamide
Overview
Description
N-cyclopropyl-2-[(3,4-dimethylphenyl)(methylsulfonyl)amino]butanamide, also known as CP-945,598, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors. FAAH is an enzyme that breaks down endocannabinoids, which are natural compounds that regulate several physiological processes, including pain sensation, inflammation, and mood.
Mechanism of Action
N-cyclopropyl-2-[(3,4-dimethylphenyl)(methylsulfonyl)amino]butanamide works by inhibiting the activity of FAAH, which is responsible for breaking down endocannabinoids. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the brain, which can lead to a reduction in pain sensation, inflammation, and anxiety. This compound has also been shown to have potential neuroprotective effects, which may be attributed to its ability to increase the levels of endocannabinoids.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of endocannabinoids in the brain, which can lead to a reduction in pain sensation, inflammation, and anxiety. This compound has also been shown to have potential neuroprotective effects, which may be attributed to its ability to increase the levels of endocannabinoids.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-2-[(3,4-dimethylphenyl)(methylsulfonyl)amino]butanamide has several advantages for lab experiments. It is a potent and selective FAAH inhibitor, which makes it an ideal tool for studying the role of endocannabinoids in physiological processes. This compound has also been shown to have good pharmacokinetic properties, which makes it suitable for in vivo studies.
One limitation of this compound is that it is a synthetic compound, which may limit its translational potential. Additionally, its long-term safety and efficacy have not been fully established.
Future Directions
N-cyclopropyl-2-[(3,4-dimethylphenyl)(methylsulfonyl)amino]butanamide has several potential future directions. One direction is to explore its potential applications in the treatment of neurological disorders, including epilepsy, Parkinson's disease, and multiple sclerosis. Another direction is to optimize its pharmacokinetic properties to improve its translational potential. Additionally, further studies are needed to establish its long-term safety and efficacy.
Scientific Research Applications
N-cyclopropyl-2-[(3,4-dimethylphenyl)(methylsulfonyl)amino]butanamide has been extensively studied for its potential therapeutic applications. It has been shown to increase the levels of endocannabinoids in the brain, which can lead to a reduction in pain sensation, inflammation, and anxiety. This compound has also been shown to have potential applications in the treatment of several neurological disorders, including epilepsy, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
N-cyclopropyl-2-(3,4-dimethyl-N-methylsulfonylanilino)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S/c1-5-15(16(19)17-13-7-8-13)18(22(4,20)21)14-9-6-11(2)12(3)10-14/h6,9-10,13,15H,5,7-8H2,1-4H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTRIFDKNSLXCDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1CC1)N(C2=CC(=C(C=C2)C)C)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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